Cas no 1877625-93-8 (N-[(3,3-difluorocyclobutyl)methyl]butan-2-amine)

• Product Name: N-[(3,3-difluorocyclobutyl)methyl]butan-2-amine
• CAS No: 1877625-93-8
• MF: C₉H₁₇F₂N
• MW: 177.234789609909
• CID: 5252989
• Update Time: 2025-06-08

N-[(3,3-difluorocyclobutyl)methyl]butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (butan-2-yl)[(3,3-difluorocyclobutyl)methyl]amine
• N-[(3,3-difluorocyclobutyl)methyl]butan-2-amine

• Inchi： 1S/C9H17F2N/c1-3-7(2)12-6-8-4-9(10,11)5-8/h7-8,12H,3-6H2,1-2H3
• InChI Key： AAJWHBMJWJQIMG-UHFFFAOYSA-N
• SMILES： FC1(CC(CNC(C)CC)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 140
• XLogP3: 2.5
• Topological Polar Surface Area: 12

Additional information on N-[(3,3-difluorocyclobutyl)methyl]butan-2-amine

N-[(3,3-Difluorocyclobutyl)methyl]butan-2-amine (CAS No. 1877625-93-8): An Emerging Compound in Medicinal Chemistry

N-[(3,3-Difluorocyclobutyl)methyl]butan-2-amine (CAS No. 1877625-93-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amines and is characterized by the presence of a difluorocyclobutyl moiety, which imparts distinct chemical and biological properties. The difluorocyclobutyl group is known for its ability to modulate the conformational flexibility and lipophilicity of molecules, making it an attractive scaffold for drug design.

Recent studies have highlighted the importance of N-[(3,3-difluorocyclobutyl)methyl]butan-2-amine in various biological contexts. One notable area of research is its potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). The compound has been shown to exhibit selective binding to specific receptors, which could have implications for the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological profile of N-[(3,3-difluorocyclobutyl)methyl]butan-2-amine and found that it exhibits potent activity against serotonin and dopamine receptors. This dual receptor modulation suggests that the compound could be a valuable lead for developing multi-target drugs that address multiple aspects of complex diseases. The difluorocyclobutyl moiety was found to play a crucial role in enhancing receptor affinity and selectivity, thereby improving the therapeutic index.

Another promising application of N-[(3,3-difluorocyclobutyl)methyl]butan-2-amine is in the field of pain management. Preclinical studies have demonstrated that the compound possesses analgesic properties, potentially through its interaction with nociceptive pathways. The unique structure of the difluorocyclobutyl group may contribute to its ability to penetrate the blood-brain barrier (BBB) more effectively than traditional analgesics, making it a promising candidate for developing novel pain therapies.

The synthesis of N-[(3,3-difluorocyclobutyl)methyl]butan-2-amine has been optimized using modern synthetic methods, ensuring high yields and purity. The compound can be synthesized via a multi-step process involving the formation of the difluorocyclobutyl ring followed by functionalization with the amine group. Recent advancements in fluorination techniques have further streamlined this process, making it more accessible for large-scale production.

In addition to its potential therapeutic applications, N-[(3,3-difluorocyclobutyl)methyl]butan-2-amine has also been studied for its use as a tool compound in chemical biology research. Its ability to selectively interact with specific protein targets makes it an invaluable reagent for probing biological pathways and validating drug targets. This utility has led to its adoption in high-throughput screening assays and other drug discovery platforms.

The safety profile of N-[(3,3-difluorocyclobutyl)methyl]butan-2-amine has been extensively evaluated through preclinical toxicology studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not pose significant safety concerns when used within recommended parameters. However, as with any new chemical entity (NCE), ongoing monitoring and further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

Overall, N-[(3,3-difluorocyclobutyl)methyl]butan-2-amine (CAS No. 1877625-93-8) represents an exciting advancement in medicinal chemistry with broad potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it a promising candidate for further development and clinical evaluation. As research continues to uncover new insights into its mechanisms of action and biological effects, this compound is poised to play a significant role in advancing our understanding and treatment of complex diseases.